1-(mesitylsulfonyl)-4-propylpiperazine

• IUPAC Name: 1-propyl-4-(2,4,6-trimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C16H26N2O2S/c1-5-6-17-7-9-18(10-8-17)21(19,20)16-14(3)11-13(2)12-15(16)4/h11-12H,5-10H2,1-4H3
• InChI Key: AHAXVLTVGKXNMM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2C)C)C
• Molecular Formula: C16H26N2O2S
• Molecular Weight: 310.5 g/mol

Description

1-(Mesitylsulfonyl)-4-propylpiperazine is a piperazine derivative featuring a mesitylsulfonyl group (2,4,6-trimethylbenzenesulfonyl) at the 1-position and a propyl chain at the 4-position. Piperazines are privileged scaffolds in medicinal chemistry due to their versatility in interacting with biological targets, including receptors and enzymes . This compound’s structural uniqueness positions it as a candidate for pharmacological studies, particularly in central nervous system (CNS) or anticancer drug development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sulfonyl-Substituted Piperazines

1-(Mesitylsulfonyl)-4-(2-methoxyphenyl)piperazine

• Structure : Mesitylsulfonyl (1-position) and 2-methoxyphenyl (4-position).
• Molecular Formula : C20H26N2O3S (MW: 374.5 g/mol) .
• Key Differences: The 4-position substituent (2-methoxyphenyl vs. propyl) introduces aromaticity and electron-donating effects, which may alter receptor binding affinity compared to the alkyl chain in 1-(mesitylsulfonyl)-4-propylpiperazine. Methoxy groups are known to enhance solubility but reduce CNS penetration due to increased polarity.

1-(2-Chlorobenzoyl)-4-(mesitylsulfonyl)piperazine

• Structure : Mesitylsulfonyl (4-position) and 2-chlorobenzoyl (1-position).
• Molecular Formula : C20H23ClN2O3S (MW: 406.93 g/mol) .
• This contrasts with the mesitylsulfonyl group in the target compound, which is sterically hindered and less reactive.

4-(Methylsulfonyl)piperazin-1-ium Chloride

• Structure : Methylsulfonyl (4-position) and protonated piperazine.
• Molecular Formula : C5H13ClN2O2S (MW: 200.68 g/mol) .
• Key Differences : The smaller methylsulfonyl group and charged nitrogen reduce lipophilicity, limiting blood-brain barrier penetration compared to the mesitylsulfonyl derivative. This compound is primarily used as a synthetic intermediate rather than a therapeutic agent.

Alkyl/Aryl-Substituted Piperazines

1-(1,2-Diphenylethyl)-4-propylpiperazine

• Structure : 1,2-Diphenylethyl (1-position) and propyl (4-position).
• Molecular Formula : C21H28N2 (MW: 308.46 g/mol) .
• However, the absence of a sulfonyl group reduces hydrogen-bonding capacity, which may lower binding specificity compared to sulfonylated derivatives.

1-(3-Chlorophenyl)-4-propylpiperazine

• Structure : 3-Chlorophenyl (1-position) and propyl (4-position).
• Molecular Formula : C13H19ClN2 (MW: 238.76 g/mol) .
• Key Differences: The 3-chlorophenyl group provides moderate electron-withdrawing effects, which may stabilize the compound in oxidative environments.

Hybrid Substituted Piperazines

1-(p-Anisoyl)-4-propylpiperazine Hydrochloride

• Structure : p-Anisoyl (1-position) and propyl (4-position).
• Molecular Formula : C15H23ClN2O2 (MW: 298.81 g/mol) .
• Key Differences: The p-anisoyl group (methoxy-substituted benzoyl) introduces both electron-donating and aromatic properties, which may enhance fluorescence or UV activity. The hydrochloride salt improves aqueous solubility, making it more suitable for intravenous formulations than the neutral mesitylsulfonyl derivative.

Physicochemical and Pharmacological Comparison

Table 1: Structural and Property Comparison of Selected Piperazines

Compound Name	1-Substituent	4-Substituent	Molecular Weight (g/mol)	Key Properties
1-(Mesitylsulfonyl)-4-propylpiperazine	Mesitylsulfonyl	Propyl	~375 (estimated)	High lipophilicity, metabolic stability
1-(Mesitylsulfonyl)-4-(2-methoxyphenyl)piperazine	Mesitylsulfonyl	2-Methoxyphenyl	374.5	Aromatic, moderate polarity
1-(2-Chlorobenzoyl)-4-(mesitylsulfonyl)piperazine	2-Chlorobenzoyl	Mesitylsulfonyl	406.93	Electrophilic, reactive
1-(1,2-Diphenylethyl)-4-propylpiperazine	1,2-Diphenylethyl	Propyl	308.46	Steric hindrance, hydrophobic
1-(3-Chlorophenyl)-4-propylpiperazine	3-Chlorophenyl	Propyl	238.76	Moderate stability, low complexity